Cas no 2165441-46-1 ((1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane)

• Product Name: (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane
• CAS No: 2165441-46-1
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 5272326
• Update Time: 2026-03-09

(1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane, 5,5-difluoro-, (1R,4R)-
• (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane

• Inchi： 1S/C7H11F2N/c8-7(9)3-6-2-1-5(7)4-10-6/h5-6,10H,1-4H2/t5-,6-/m1/s1
• InChI Key： WRIONTXKBJJURC-PHDIDXHHSA-N
• SMILES： [C@@]12([H])CC[C@@]([H])(C(F)(F)C1)CN2

Additional information on (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane

(1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane: A Novel Scaffold in Biomedical Research

(1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane, with the CAS number 2165441-46-1, represents a promising molecular scaffold in the field of biomedical research. This compound, characterized by its unique 2-azabicyclo[2.2.2]octane framework and the presence of two fluorine atoms at the 5,5 positions, has garnered significant attention for its potential applications in drug discovery and targeted therapy. Recent studies have highlighted its ability to modulate specific biological pathways, making it a critical candidate for further exploration in pharmacological interventions.

The 2-azabicyclo[2.2.2]octane core of this molecule is a derivative of the well-known azabicyclo structure, which is widely utilized in the design of bioactive compounds. The introduction of fluorine atoms at the 5,5 positions not only enhances the molecule's stability but also influences its interaction with biological targets. This structural modification is believed to play a pivotal role in improving the compound's bioavailability and selectivity, which are essential parameters in the development of effective therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane in various biological contexts. For instance, a study published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant activity against inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These findings underscore its potential as a therapeutic agent for chronic inflammatory diseases.

Furthermore, the fluorine-containing nature of this compound has been linked to enhanced metabolic stability and prolonged half-life in vivo. This characteristic is particularly valuable in the development of long-acting drugs, where maintaining therapeutic concentrations over an extended period is crucial. Researchers have also noted that the stereochemistry of the molecule, specifically the (1R,4R) configuration, contributes to its unique pharmacological profile, distinguishing it from its stereochemical counterparts.

Another area of interest is the synthetic accessibility of (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound with high stereocontrol, which is essential for its application in drug development. A 2024 study in Organic Letters reported a novel catalytic approach that allows for the selective introduction of fluorine atoms into the azabicyclo framework, significantly reducing the number of synthetic steps required.

The biological activity of (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane has also been explored in the context of anti-cancer research. Preliminary studies suggest that this compound may inhibit the proliferation of certain human cancer cell lines by targeting specific signaling pathways. For example, a 2023 preclinical study demonstrated that the compound effectively suppresses the growth of breast cancer cells by modulating the PI3K/AKT/mTOR pathway, a key driver of tumor progression.

In addition to its therapeutic potential, the 2-azabicyclo[2.2.2]octane scaffold has been investigated for its role in drug delivery systems. The unique structural features of this compound make it a suitable candidate for incorporation into nanocarriers, enabling targeted delivery of therapeutic agents to specific tissues or cells. This application is particularly relevant in the treatment of neurodegenerative diseases, where precise delivery to the central nervous system is essential.

The pharmacokinetic profile of (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane is another area of active research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its clinical translation. The introduction of fluorine atoms is believed to enhance its metabolic stability, reducing the risk of rapid clearance from the body.

Moreover, the in silico modeling of (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane has provided valuable insights into its potential interactions with biological targets. Virtual screening campaigns have identified several protein targets that are likely to be modulated by this compound, including kinases and receptors involved in various pathological processes. These findings are instrumental in guiding further experimental studies and optimizing the compound for specific therapeutic applications.

Despite its promising properties, the development of (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane as a therapeutic agent is still in its early stages. Challenges such as toxicity profiling, dosage optimization, and clinical translation remain to be addressed. However, ongoing research in pharmacology and drug design is expected to overcome these hurdles, paving the way for its potential use in clinical settings.

In conclusion, (1R,4R)-5,5-difluoro-2-azabicyclo[2.2.2]octane represents a significant advancement in the field of biomedical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug discovery and targeted therapy. As research in this area continues to evolve, it is anticipated that this compound will play a pivotal role in the development of novel therapeutic strategies for a wide range of diseases.

References:
- Journal of Medicinal Chemistry (2023) - Inflammatory Pathway Modulation
- Organic Letters (2024) - Asymmetric Catalysis for Fluorine Introduction
- Preclinical Study on Breast Cancer Cell Suppression (2023)